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Compound of Interest
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Cat. No.: B15568676 Get Quote

Initial investigations and subsequent validation studies have identified the primary molecular

target of MDOLL-0229. This section will delve into the specifics of this target and its role in

cellular function.

Quantitative Data Summary
The interaction of MDOLL-0229 with its molecular target has been characterized by various

biophysical and biochemical assays. The following tables summarize the key quantitative data

obtained from these studies.

Table 1: Binding Affinity of MDOLL-0229

Assay Type Parameter Value

Isothermal Titration

Calorimetry (ITC)
Kd Data Not Available

Surface Plasmon Resonance

(SPR)
Kd Data Not Available

Radioligand Binding Assay Ki Data Not Available

Table 2: In Vitro Efficacy of MDOLL-0229
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Assay Type Parameter Value

Enzyme-Linked

Immunosorbent Assay (ELISA)
IC50 Data Not Available

Kinase Activity Assay IC50 Data Not Available

Cell-Based Functional Assay EC50 Data Not Available

Note: Specific values for binding affinity and in vitro efficacy are not yet publicly available.

Experimental Protocols
To ensure reproducibility and facilitate further research, this section details the methodologies

for key experiments used to characterize the interaction of MDOLL-0229 with its molecular

target.

Isothermal Titration Calorimetry (ITC)
ITC is a thermodynamic technique used to measure the heat changes that occur upon binding

of a ligand (MDOLL-0229) to a macromolecule (the target protein).

Methodology:

Sample Preparation: The target protein is dialyzed against a specific buffer (e.g., 50 mM Tris-

HCl, 150 mM NaCl, pH 7.5). MDOLL-0229 is dissolved in the same dialysis buffer.

ITC Measurement: The protein solution is loaded into the sample cell of the calorimeter, and

the MDOLL-0229 solution is loaded into the injection syringe.

Titration: A series of small injections of MDOLL-0229 are made into the protein solution while

the heat released or absorbed is measured.

Data Analysis: The resulting data are fitted to a binding model to determine the dissociation

constant (Kd), stoichiometry (n), and enthalpy of binding (ΔH).
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ITC Experimental Workflow

Sample Preparation
(Protein & MDOLL-0229 in same buffer)

Load Samples
(Protein to cell, MDOLL-0229 to syringe)

Titration
(Inject MDOLL-0229 into protein) Measure Heat Change Data Analysis

(Determine K_d, n, ΔH)

SPR Experimental Workflow

Immobilize Target Protein
on Sensor Chip

Flow MDOLL-0229
over Chip Surface

Detect Refractive
Index Change

Data Analysis
(Determine k_on, k_off, K_d)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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